6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H12N4O2S
• Molecular Weight: 336.4 g/mol
• IUPAC Name: 6-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H12N4O2S/c1-2-4-11(5-3-1)15-18-19-17-21(15)20-16(24-17)12-6-7-13-14(10-12)23-9-8-22-13/h1-7,10H,8-9H2
• InChI Key: ILMDNXUZTBWSSW-UHFFFAOYSA-N
• SMILES: C1COC2=C(O1)C=CC(=C2)C3=NN4C(=NN=C4S3)C5=CC=CC=C5

Description

6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not yet fully understood. However, studies suggest that it works by inhibiting certain enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
The compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and lower blood glucose levels in diabetic animals. The compound has also been shown to have antimicrobial and antifungal properties.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has shown promising results in various fields of research. However, there are also some limitations to using this compound in lab experiments. It can be toxic at high doses, and its mechanism of action is not yet fully understood.

Future Directions

There are several future directions for research on 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its potential applications in the treatment of cancer, diabetes, and inflammation. Another direction is to study its mechanism of action in more detail. Additionally, researchers could explore the use of this compound in combination with other drugs to enhance its therapeutic effects. Finally, further research is needed to determine the safety and toxicity of this compound in humans.

Synthesis Methods

The synthesis of 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2,3-Dihydro-1,4-benzodioxin-6-carboxylic acid hydrazide with 2-phenyl-1,3-thiazolidin-4-one in the presence of phosphorus oxychloride. This reaction yields the desired compound, which can be purified using column chromatography.

Scientific Research Applications

The compound has been studied for its potential applications in medicinal chemistry, biochemistry, and pharmacology. It has shown promising results in the treatment of cancer, diabetes, and inflammation. The compound has also been studied for its antimicrobial and antifungal properties.